Cas no 1337257-31-4 (2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol)

• Product Name: 2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol
• CAS No: 1337257-31-4
• MF: C₈H₉BrFNO₂
• MW: 250.064965009689
• CID: 5844279
• PubChem ID: 77130467
• Update Time: 2025-11-02

2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-5-bromo-3-fluoro-2-hydroxy-
• 2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol
• EN300-1913061
• 1337257-31-4

• Inchi： 1S/C8H9BrFNO2/c9-4-1-5(7(11)3-12)8(13)6(10)2-4/h1-2,7,12-13H,3,11H2
• InChI Key： KYPRMAGOMIUHBA-UHFFFAOYSA-N
• SMILES： C1(C(N)CO)=CC(Br)=CC(F)=C1O

Computed Properties

• Exact Mass: 248.98007g/mol
• Monoisotopic Mass: 248.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.748±0.06 g/cm3(Predicted)
• Boiling Point: 382.7±37.0 °C(Predicted)
• pka: 7.23±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol

Comprehensive Guide to 2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol (CAS No. 1337257-31-4): Properties, Applications, and Market Insights

2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol (CAS No. 1337257-31-4) is a specialized brominated and fluorinated phenolic compound with a unique molecular structure that combines an amino alcohol functional group with halogen substituents. This highly functionalized aromatic compound has garnered significant attention in pharmaceutical research and specialty chemical applications due to its versatile reactivity profile.

The molecular structure of 2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol features three key functional elements: a phenolic hydroxyl group, an ethanolamine side chain, and halogen substituents (bromo and fluoro) at specific positions on the aromatic ring. This combination creates a molecule with interesting hydrogen bonding capabilities and electronic properties, making it valuable for various synthetic applications.

Recent trends in drug discovery have increased demand for multifunctional building blocks like 1337257-31-4, particularly in the development of targeted therapeutics and precision medicine approaches. The compound's ability to serve as a versatile synthetic intermediate aligns well with current pharmaceutical industry needs for modular drug design strategies.

In medicinal chemistry applications, 2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol has shown promise as a precursor for kinase inhibitors and GPCR-targeted compounds. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly useful for designing molecules that interact with biological targets through multiple binding modes.

The bromine and fluorine substituents in CAS 1337257-31-4 offer distinct advantages in structure-activity relationship studies. Bromine provides opportunities for further functionalization through cross-coupling reactions, while fluorine is increasingly important in modern drug design for its ability to modulate bioavailability and metabolic stability.

From a synthetic chemistry perspective, this compound represents an interesting case study in regioselective halogenation and functional group compatibility. The ortho- and para- substituted pattern of the halogen atoms relative to the hydroxyl group creates specific electronic effects that influence the compound's reactivity in subsequent transformations.

Current research trends highlight the growing importance of halogenated phenols like 2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol in material science applications, particularly in the development of advanced polymers and functional coatings. The compound's ability to participate in both hydrogen bonding networks and halogen bonding interactions makes it valuable for designing smart materials with tailored properties.

The global market for specialized pharmaceutical intermediates such as 1337257-31-4 has seen steady growth, driven by increasing R&D investments in targeted drug development. Market analysts note particular demand for multifunctional aromatic compounds that can serve as versatile building blocks in drug discovery pipelines.

Quality control of 2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry for structural confirmation, and elemental analysis to verify halogen content. These rigorous quality standards ensure the compound meets the requirements for high-value synthetic applications.

Environmental and green chemistry considerations have led to improved synthetic routes for bromo-fluoro phenols like CAS 1337257-31-4. Recent advances focus on catalytic methods and atom-efficient processes that minimize waste generation while maintaining high yields and selectivity.

Looking forward, the unique structural features of 2-(1-amino-2-hydroxyethyl)-4-bromo-6-fluorophenol position it as a valuable tool for addressing current challenges in medicinal chemistry and material science. Its combination of hydrogen bonding capacity, halogen substituents, and amino alcohol functionality offers multiple handles for further chemical modification, making it a versatile intermediate with broad potential applications.